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Compound of Interest

Compound Name: CALP2 TFA

Cat. No.: B561560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CALP2 (Calcium-like Peptide 2) is a cell-permeable calmodulin (CaM) antagonist that plays a

crucial role in cellular signaling research.[1] It binds to the EF-hand/Ca2+-binding site of

calmodulin, thereby inhibiting CaM-dependent phosphodiesterase activity and increasing

intracellular calcium concentrations.[1] CALP2 is also a potent activator of alveolar

macrophages and an inhibitor of adhesion and degranulation.[1] This document provides

detailed protocols for the preparation, storage, and handling of CALP2 Trifluoroacetate (TFA)

salt stock solutions for various experimental applications.

Data Presentation
Quantitative data for CALP2 TFA is summarized in the table below.
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Parameter Value Source

Molecular Weight 1471.72 g/mol [1]

Formula C70H105F3N14O15S [1]

Appearance White to off-white solid [1]

Sequence
Val-Lys-Phe-Gly-Val-Gly-Phe-

Lys-Val-Met-Val-Phe
[1]

Solubility in DMSO 50 mg/mL (33.97 mM) [1]

Storage of Lyophilized Powder
-80°C for 2 years; -20°C for 1

year
[1]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration CALP2
TFA Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of CALP2 TFA in

Dimethyl Sulfoxide (DMSO). DMSO is a common solvent for hydrophobic peptides.[2][3]

Materials:

CALP2 TFA, lyophilized powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, low-adhesion microcentrifuge tubes

Calibrated precision pipettes and sterile, low-retention tips

Vortex mixer

Microcentrifuge
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Procedure:

Equilibration: Before opening, allow the vial of lyophilized CALP2 TFA to equilibrate to room

temperature for at least 20-30 minutes in a desiccator.[2][4] This prevents condensation of

atmospheric moisture, which can affect the peptide's stability and accurate weighing.[4]

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to

ensure all the lyophilized powder is at the bottom of the vial.[5]

Solvent Addition: Using a calibrated pipette with a sterile, low-retention tip, add the required

volume of anhydrous DMSO to the vial to achieve the desired stock concentration. For

example, to prepare a 10 mM stock solution from 1 mg of CALP2 TFA (MW: 1471.72), you

would add 67.95 µL of DMSO. It is recommended to start with a small amount of solvent to

ensure the peptide dissolves completely before adding the remaining volume.[6]

Dissolution: Gently vortex or swirl the vial to dissolve the peptide.[6][7] If necessary,

sonication in a water bath for a few minutes can aid in dissolving larger particles, but avoid

excessive heating.[4][8] The solution should be clear and free of particulates.

Aliquoting: Once the peptide is fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, low-adhesion microcentrifuge tubes.[2][9] This minimizes the number

of freeze-thaw cycles, which can degrade the peptide.[9]

Storage: Store the aliquots in a tightly sealed container at -20°C or -80°C, protected from

light.[2][10] For long-term storage, -80°C is recommended.[9][10]

Protocol 2: Preparation of Aqueous Working Solutions
For many biological experiments, the final concentration of DMSO must be kept low (typically

<0.5%) to avoid solvent-induced artifacts. This protocol describes the dilution of the DMSO

stock solution into an aqueous buffer.

Materials:

CALP2 TFA stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer of choice (e.g., PBS, HBSS, cell culture medium), pH 5-7[2]
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Sterile, low-adhesion microcentrifuge tubes

Calibrated precision pipettes and sterile, low-retention tips

Procedure:

Thawing: Thaw a single aliquot of the CALP2 TFA DMSO stock solution at room

temperature.

Dilution: Add the aqueous buffer to the desired final volume. It is crucial to add the buffer to

the DMSO stock solution slowly, while gently mixing, to prevent the peptide from precipitating

out of solution.[6]

Final Concentration: Ensure the final concentration of DMSO is compatible with your

experimental system.

Use Immediately: It is recommended to prepare aqueous working solutions fresh for each

experiment and use them immediately, as peptides are less stable in aqueous solutions.[4]

[10]

Visualizations
CALP2 TFA Stock Solution Preparation Workflow
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Workflow for Preparing CALP2 TFA Stock Solution

Preparation

Storage

Start: Lyophilized CALP2 TFA

Equilibrate vial to room temperature
in a desiccator

Centrifuge vial to pellet powder

Add anhydrous DMSO to desired concentration

Gently vortex or sonicate to dissolve

Aliquot into single-use tubes

Store at -20°C or -80°C, protected from light

End: Ready-to-use stock solution
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CALP2 Inhibition of Calmodulin-Mediated Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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